Cas no 2228403-98-1 (1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene)

• Product Name: 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene
• CAS No: 2228403-98-1
• MF: C₁₂H₈F₄
• MW: 228.185537338257
• CID: 5947032
• PubChem ID: 165716341
• Update Time: 2025-05-26

1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene
• EN300-1973633
• 2228403-98-1

• Inchi： 1S/C12H8F4/c1-2-11(6-7-11)8-4-3-5-9(10(8)13)12(14,15)16/h1,3-5H,6-7H2
• InChI Key： DLLWSXNVQFMBJE-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1(C#C)CC1

Computed Properties

• Exact Mass: 228.05621290g/mol
• Monoisotopic Mass: 228.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene

Introduction to 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 2228403-98-1)

1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene, identified by its CAS number 2228403-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of arylalkynes, characterized by the presence of both aromatic and alkyne functional groups, which endow it with unique chemical properties and reactivity. The structural features of this molecule, particularly the 1-ethynylcyclopropyl substituent and the combination of fluoro and trifluoromethyl groups on the benzene ring, make it a promising candidate for various applications in drug discovery and advanced material synthesis.

The significance of this compound lies in its potential utility as a building block for the synthesis of more complex molecules. The ethynylcyclopropyl moiety introduces a strained three-membered ring that can be further functionalized, while the fluoro and trifluoromethyl groups are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. These attributes have made 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene a subject of interest in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound, facilitating its exploration in medicinal chemistry. The ability to introduce such complex arylalkyne structures into drug candidates has opened new avenues for designing molecules with enhanced pharmacological properties. For instance, the incorporation of fluoro and trifluoromethyl substituents is well-documented for improving pharmacokinetic profiles, including increased bioavailability and resistance to metabolic degradation.

In the realm of materials science, the unique electronic properties of 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene make it a valuable precursor for developing organic semiconductors and optoelectronic materials. The presence of conjugated systems and electron-withdrawing groups can influence charge transport properties, making this compound suitable for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. Research has demonstrated that arylalkyne derivatives can exhibit tunable band gaps and high charge carrier mobility, which are critical parameters for optimizing performance in these technologies.

The synthesis of 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include cross-coupling reactions such as Suzuki or Sonogashira couplings to introduce the aryl and alkyne moieties, followed by functional group transformations to incorporate the fluoro and trifluoromethyl groups. Advances in catalytic systems have improved the efficiency of these reactions, making them more scalable and environmentally friendly.

One notable application of this compound is in the development of kinase inhibitors, where the combination of aromatic rings with electron-withdrawing groups enhances binding affinity to target proteins. The fluoro substituent, in particular, has been shown to improve selectivity by modulating interactions within the binding pocket. Studies have highlighted its potential in targeting diseases such as cancer and inflammatory disorders, where kinase inhibition plays a crucial role.

Furthermore, the strained cyclopropyl ring in 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene can serve as a scaffold for generating conformationally constrained analogs. Such constraints can enhance molecular rigidity, which is often desirable in drug design to improve binding stability. Computational studies have been instrumental in predicting how structural modifications influence biological activity, allowing researchers to rationally design derivatives with improved properties.

The growing interest in fluorinated compounds has also spurred research into understanding their environmental impact. While fluorine atoms offer numerous advantages in drug design, their persistence necessitates careful consideration during synthesis and application. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint without compromising efficiency.

In conclusion, 1-(1-ethynylcyclopropyl)-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 2228403-98-1) represents a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for developing innovative therapeutics and advanced materials. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly important role in scientific advancements.